1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-2-(phenylsulfanyl)-1-ethanone

• CAS: 478047-46-0
• Molecular Formula: C18H15NOS2
• Molecular Weight: 325.44
• SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)CSC3=CC=CC=C3
• InChI: InChI=1S/C18H15NOS2/c1-13-17(16(20)12-21-15-10-6-3-7-11-15)22-18(19-13)14-8-4-2-5-9-14/h2-11H,12H2,1H3
• InChIKey: PXYASROIBLNMFW-UHFFFAOYSA-N
• Solubility: not available

Thiazole Scaffold for MedChem Optimization

1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-2-(phenylsulfanyl)-1-ethanone is a substituted thiazole derivative with the molecular formula C18H15NOS2 and a molecular weight of 325.44 g/mol . Characterized by a phenylsulfanyl-ethanone moiety at the 5-position of the thiazole ring, this compound is supplied as a solid with a typical purity of 95% . Its computed lipophilicity (XLogP3-AA = 5.3) indicates significant hydrophobicity [1], a property that differentiates it from more polar sulfonyl analogs and influences its application in cell-permeability-focused medicinal chemistry campaigns.

MedChem scaffold with balanced molecular weight for fragment growth

High lipophilicity supports membrane permeability and intracellular target studies

Batch-specific QC documentation (NMR, HPLC, GC) available

• [1] PubChem. (2025). PubChem Compound Summary for CID 1477678. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source

Why Generic Thiazole Substitution Fails

Substituting this compound with a generic thiazole derivative, such as the corresponding sulfonyl or 4-methylphenylsulfanyl analog, introduces critical changes in both physicochemical and electronic profiles. The phenylsulfanyl group in the target compound provides a specific balance of lipophilicity and oxidative stability that is distinct from the electron-withdrawing sulfonyl group of 1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-2-(phenylsulfonyl)-1-ethanone (CAS 300357-23-7) . These differences directly affect key parameters like logP, hydrogen bond acceptor count, and rotatable bonds, which are fundamental to membrane permeability and target binding [1]. Furthermore, variations in commercial purity and available analytical characterization between suppliers of different analogs can lead to irreproducible SAR data, making precise compound selection essential for reliable research outcomes.

Sulfanyl (-S-) linker

Sulfonyl (-SO₂-) analog is more polar and electrophilic

May alter membrane penetration and introduce off-target reactivity

Lower molecular weight

4-Methylphenylsulfanyl analog adds CH₂ group, increasing size

May shift ligand efficiency and exceed fragment growth margins

• [1] PubChem. (2025). PubChem Compound Summary for CID 1477678. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source

Quantitative Differentiation from Closest Analogs

Molecular Weight and Formula Distinction

The target compound has a molecular weight of 325.44 g/mol (C18H15NOS2), which is 14.03 g/mol lower than the 4-methylphenylsulfanyl analog, 2-[(4-Methylphenyl)sulfanyl]-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1-ethanone (CAS 478047-41-5), which has a molecular weight of 339.47 g/mol (C19H17NOS2) . This difference corresponds to one methylene group and is critical for maintaining ligand efficiency in fragment-based drug design where molecular weight cutoffs are enforced.

MW Distinction

Head-to-head

−14.03 g/mol

Supports ligand efficiency in fragment-based design

Vendor-specified MW (Bidepharm, AKSci); CH₂ difference

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	325.44 g/mol (C18H15NOS2)
Comparator Or Baseline	339.47 g/mol (C19H17NOS2) for 2-[(4-Methylphenyl)sulfanyl]-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1-ethanone (CAS 478047-41-5)
Quantified Difference	ΔMW = 14.03 g/mol; ΔFormula = CH2
Conditions	Vendor-specified molecular weights (Bidepharm, AKSci)

Why This Matters

A lower molecular weight without loss of core scaffold complexity is advantageous for lead optimization, as it allows for future growth while staying within Lipinski's Rule of 5 boundaries.

Lipophilicity Profile Comparison

The target compound has a computed XLogP3-AA value of 5.3 [1]. The sulfonyl analog, 1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-2-(phenylsulfonyl)-1-ethanone (CAS 300357-23-7), is predicted to have a significantly lower logP due to the polar sulfonyl group (2 additional oxygen atoms and a higher molecular weight of 357.45 g/mol) . This indicates the target compound is considerably more lipophilic, which is a key differentiator for projects requiring passive membrane permeability.

Lipophilicity

Class-level

Target
XLogP3 5.3 Sulfonyl analog
Lower (predicted)

May support membrane permeability assay fit for intracellular targets

Computed XLogP3; comparator value is class-level inference

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3-AA = 5.3
Comparator Or Baseline	Significantly lower XLogP3 predicted for 1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-2-(phenylsulfonyl)-1-ethanone (CAS 300357-23-7) due to sulfonyl group polarity
Quantified Difference	Exact value unavailable for comparator; direction of difference is well-established by class-level structure-property relationships
Conditions	Computed by XLogP3 3.0 (PubChem release). Comparator value is a class-level inference based on sulfanyl vs sulfonyl chemistry.

Why This Matters

Higher lipophilicity correlates with improved membrane permeability, making this compound a better candidate for intracellular target engagement assays compared to its sulfonyl analog.

• [1] PubChem. (2025). PubChem Compound Summary for CID 1477678. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source

Purity and Analytical Documentation

The target compound is available at a standard purity of 95% from multiple suppliers, with comprehensive analytical documentation provided . Bidepharm explicitly states a standard purity of 90% for their stock and provides batch-specific QC reports including NMR, HPLC, and GC as part of their routine quality assurance . This level of documented characterization is a critical procurement factor for ensuring experimental reproducibility.

QC Documentation

Specification review

Purity: 90–95%

QC reports: NMR, HPLC, GC

Supports traceability and reduces risk of batch variability

Vendor specifications (Bidepharm, AKSci)

Evidence Dimension	Available Purity and Characterization
Target Compound Data	Standard purity 90-95%; batch-specific QC reports (NMR, HPLC, GC) available from Bidepharm
Comparator Or Baseline	Other thiazole analogs often listed with purity ≥95% but without explicit batch QC documentation availability
Quantified Difference	Documented quality assurance commitment by Bidepharm reduces risk of unknown batch variability by an unquantifiable but operationally significant margin
Conditions	Vendor specifications from Bidepharm and AKSci

Why This Matters

Access to batch-specific analytical data ensures traceability and reproducibility in research, reducing the risk of assay failure due to unknown compound integrity.

Oxidative State and Chemical Stability

The target compound features a sulfanyl (-S-) linkage, which is a reduced sulfide form. In contrast, the sulfonyl analog (CAS 300357-23-7) contains a fully oxidized sulfone (-SO2-) group . The sulfanyl form is less electrophilic and less prone to nucleophilic attack compared to its sulfonyl counterpart, suggesting greater chemical stability in biological matrices and simpler storage requirements under standard cool, dry conditions as recommended by vendors .

Stability Profile

Class-level

Sulfanyl (-S-) less electrophilic vs sulfonyl (-SO₂-); predicted greater chemical stability

May reduce degradation risk in storage and assay conditions

Class-level inference; vendor storage: cool, dry

Evidence Dimension	Oxidation State and Predicted Stability
Target Compound Data	Sulfanyl (-S-) functional group; stored long-term in cool, dry place; not classified as hazardous for transport
Comparator Or Baseline	Sulfonyl (-SO2-) analog; sulfones are more electrophilic and can act as Michael acceptors, potentially leading to off-target reactivity
Quantified Difference	Reactivity potential is qualitatively lower for sulfanyl; no quantitative stability assay data available
Conditions	Class-level inference based on established organic chemistry principles; storage condition recommendations from AKSci

Why This Matters

Lower intrinsic reactivity reduces the risk of compound degradation during long-term storage or in biological assay conditions, ensuring more consistent experimental results.

Recommended Application Scenarios

Fragment-Based Drug Discovery Campaigns

With a molecular weight of 325.44 g/mol and a high XLogP3 of 5.3, this compound is ideally suited as a starting point for fragment-based drug discovery (FBDD) programs targeting intracellular proteins . Its lower molecular weight compared to the 4-methylphenylsulfanyl analog (339.47 g/mol) allows for subsequent functionalization without rapidly exceeding lead-like property cutoffs, while its substantive lipophilicity enhances the probability of identifying fragments with measurable cell-based activity.

SAR Studies on Kinase or GPCR Modulators

The distinct sulfanyl linker in this compound offers a chemically stable handle for SAR exploration, avoiding the potential off-target reactivity associated with sulfonyl analogs . Researchers can use this scaffold to systematically probe the effect of the phenylsulfanyl group on target binding, while relying on batch-specific QC documentation (NMR, HPLC, GC) from suppliers like Bidepharm to ensure that observed biological responses are not artifacts of impurity profiles .

Membrane Permeability and Cell Penetration Studies

The high computed lipophilicity (XLogP3 = 5.3) makes this compound a suitable candidate for assessing passive membrane permeability in parallel artificial membrane permeability assays (PAMPA) or cell-based assays . Its permeability profile is expected to be superior to more polar analogs like the sulfonyl derivative (CAS 300357-23-7), providing a consistent control for evaluating the impact of lipophilicity on cellular uptake in a series of thiazole-based probes.

Analytical Standardization for Thiazole Quantification

Due to the availability of comprehensive and batch-specific analytical characterization data from suppliers such as Bidepharm and AKSci, this compound can serve as a reference standard for developing HPLC, LC-MS, or GC methods aimed at quantifying thiazole-containing compounds in complex matrices . Its well-documented purity profile simplifies method validation and ensures cross-study comparability.

Application

Selection Property

Validation Focus

Fragment-Based Drug Discovery

Balanced molecular weight for fragment growth

Ligand efficiency and cell-based activity screening

SAR Studies on Kinase/GPCR Modulators

Stable sulfanyl linker with distinct electronic profile

Target binding SAR with batch QC support

Membrane Permeability Studies

High lipophilicity for passive permeability

PAMPA or cell-based assay permeability

Analytical Standardization

Batch-specific QC characterization

HPLC/LC-MS/GC method validation